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Compound of Interest

Stearyltrimethylammonium
Compound Name:
chloride

Cat. No.: B087137

An In-depth Technical Guide on Stearyltrimethylammonium Chloride

This guide provides a detailed overview of the fundamental physicochemical properties of
stearyltrimethylammonium chloride (STAC), a quaternary ammonium compound. The
information presented is intended for researchers, scientists, and professionals in the field of
drug development and formulation.

Core Physicochemical Data

Stearyltrimethylammonium chloride is a cationic surfactant with a long alkyl chain. Its
molecular characteristics are fundamental to its function in various applications, including as an
antistatic agent, a preservative, and a conditioning agent.

Molecular Formula and Weight

The molecular composition and mass of stearyltrimethylammonium chloride are
summarized below. These values are critical for stoichiometric calculations and formulation
development.

Parameter Value
Molecular Formula C21H46CIN[1][2][3][4]
Molecular Weight 348.05 g/mol [1][2]
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Note: Minor variations in molecular weight may be reported based on the isotopic composition
of the constituent elements.

Molecular Structure and Connectivity

The structure of stearyltrimethylammonium chloride is characterized by a positively charged
nitrogen atom bonded to four carbon atoms, with a chloride anion providing the charge
balance. This structure imparts the molecule with its surface-active properties.
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Caption: Molecular components of stearyltrimethylammonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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